Cas no 1466094-65-4 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol
• CAS No: 1466094-65-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5828724
• PubChem ID: 66024061
• Update Time: 2025-06-08

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol
• AKOS015366404
• EN300-1865351
• 1466094-65-4

• Inchi： 1S/C9H17N3O/c1-4-12-8(10-7-11-12)5-9(2,3)6-13/h7,13H,4-6H2,1-3H3
• InChI Key： OASWHWUFFLCRLY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=NC=NN1CC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol (CAS No. 1466094-65-4)

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1466094-65-4, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a 1H-1,2,4-triazole moiety linked to a dimethylpropan-1-ol backbone, which contributes to its distinctive chemical behavior and reactivity.

The 1H-1,2,4-triazole ring is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. Its presence in 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol suggests potential roles in modulating biological pathways by interacting with target enzymes or receptors. Recent studies have highlighted the importance of triazole derivatives in the development of antiviral and anticancer agents, owing to their ability to disrupt critical metabolic processes in pathogens and tumor cells.

The dimethylpropan-1-ol moiety in the compound's structure enhances its solubility and bioavailability, making it a promising candidate for formulation into pharmaceutical products. This feature is particularly valuable in drug design, where optimal solubility is often a key factor in ensuring effective delivery and absorption. The combination of these structural elements makes 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2-dimethylpropan-1-ol a versatile compound with potential applications across multiple therapeutic areas.

In the context of contemporary pharmaceutical research, the compound has been investigated for its potential role in modulating inflammatory responses. Studies have shown that derivatives of 1H-1,2,4-triazole can interact with inflammatory cytokines and signaling pathways, thereby offering insights into novel therapeutic strategies for chronic inflammatory diseases. The ethyl substituent on the triazole ring may further influence the compound's pharmacokinetic properties, enhancing its bioactivity and target specificity.

Moreover, the structural framework of 3-(1-ethyl-1H-1,2,4-triazol-5-yi)-2,2-dimethylpropan-l -ol has been explored for its potential as a scaffold in drug discovery programs. Medicinal chemists have leveraged similar structures to develop inhibitors targeting enzymes involved in metabolic disorders and infectious diseases. The compound's ability to undergo selective modifications while retaining its core pharmacophore makes it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(l -ethy l-l H-l , 2 , 4 -triazol -5 -yl)- 2 , 2 -dimethylpropan-l -01 (CAS No. 1466094 -65 -4) for biological activity. Molecular docking studies have predicted favorable interactions between this compound and various protein targets, suggesting potential therapeutic benefits. These computational approaches are complemented by experimental validations, which have confirmed the efficacy of related triazole derivatives in preclinical models.

The synthesis of 3-(l ethyl-l H-l , 2 , 4 -triaz ol -5 -yl)- 2 , 2 -dimethylpropan-l ol (CAS No. 1466094 -65 -4) involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the preparation of the triazole ring through cyclocondensation reactions followed by functionalization with the appropriate substituents. Such synthetic strategies are crucial for producing high-purity compounds suitable for further biological evaluation.

In conclusion,3-(l ethyl-l H-l , 2 , 4 -triaz ol -5 yl) - 22 dimethy lpro pan-l ol (CAS No . l466094 .65 .04) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The integration of modern computational tools with traditional synthetic methodologies has accelerated the discovery process for such compounds. As research continues to uncover new applications for this class of molecules,3-(l ethyl-l H-l , 24 triaz ol -5 yl) _22 dimethy lprop an-l ol (CAS No . l466094 .65 .04) is poised to play a significant role in addressing unmet medical needs.